Cas no 1012879-88-7 (1H-Indazol-3-amine, 1-(1,1-dimethylethyl)-)

• Product Name: 1H-Indazol-3-amine, 1-(1,1-dimethylethyl)-
• CAS No: 1012879-88-7
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 2104071
• Update Time: 2023-08-03

1H-Indazol-3-amine, 1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-1H-indazol-3-amine
• 1H-Indazol-3-amine, 1-(1,1-dimethylethyl)-
• AEIBTQLNVFDCQB-UHFFFAOYSA-N
• 1-tert-butyl-1H-indazol-3-ylamine
• 1-tert-butyl-1 H-indazol-3-ylamine

• Inchi： 1S/C11H15N3/c1-11(2,3)14-9-7-5-4-6-8(9)10(12)13-14/h4-7H,1-3H3,(H2,12,13)
• InChI Key： AEIBTQLNVFDCQB-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 189.127
• Monoisotopic Mass: 189.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8